Cas no 78668-33-4 (3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene)

• Product Name: 3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• CAS No: 78668-33-4
• MF: C₁₃H₂₃N₅
• MW: 249.355221986771
• CID: 534143
• PubChem ID: 11207423
• Update Time: 2025-04-19

3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,18-Pentaazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• 3,6,9,12,18-pentazabicyclo[12.3.1]octadeca-1(18),14,16-triene
• 78668-33-4
• SCHEMBL8235408
• DTXSID00458789

• Inchi： 1S/C13H23N5/c1-2-12-10-16-8-6-14-4-5-15-7-9-17-11-13(3-1)18-12/h1-3,14-17H,4-11H2
• InChI Key： UJPWFBPXKOLBJT-UHFFFAOYSA-N
• SMILES： N1CCNCC2=CC=CC(CNCCNCC1)=N2

Computed Properties

• Exact Mass: 249.19534575g/mol
• Monoisotopic Mass: 249.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 61Ų